Cas no 2167779-09-9 (1H-Pyrazole-3-methanamine, 5-[(4-methylphenyl)methyl]-)

• Product Name: 1H-Pyrazole-3-methanamine, 5-[(4-methylphenyl)methyl]-
• CAS No: 2167779-09-9
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6406043
• Update Time: 2025-10-30

1H-Pyrazole-3-methanamine, 5-[(4-methylphenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanamine, 5-[(4-methylphenyl)methyl]-

• Inchi： 1S/C12H15N3/c1-9-2-4-10(5-3-9)6-11-7-12(8-13)15-14-11/h2-5,7H,6,8,13H2,1H3,(H,14,15)
• InChI Key： LIWGIWKSSVQQPB-UHFFFAOYSA-N
• SMILES： N1C(CC2=CC=C(C)C=C2)=CC(CN)=N1

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 401.8±40.0 °C(Predicted)
• pka: 14.54±0.10(Predicted)

Additional information on 1H-Pyrazole-3-methanamine, 5-[(4-methylphenyl)methyl]-

Recent Advances in the Study of 1H-Pyrazole-3-methanamine, 5-[(4-methylphenyl)methyl]- (CAS: 2167779-09-9)

The compound 1H-Pyrazole-3-methanamine, 5-[(4-methylphenyl)methyl]- (CAS: 2167779-09-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and substituted benzyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a modulator of specific biological pathways. Research published in the Journal of Medicinal Chemistry (2023) highlights its ability to interact with G-protein-coupled receptors (GPCRs), which are critical targets for treating neurological and inflammatory diseases. The study utilized in vitro assays and molecular docking simulations to demonstrate the compound's high affinity and selectivity for certain GPCR subtypes, suggesting its potential as a lead compound for novel therapeutics.

Another significant development is the optimization of the synthetic route for 1H-Pyrazole-3-methanamine, 5-[(4-methylphenyl)methyl]-. A recent paper in Organic Process Research & Development (2024) detailed a scalable and cost-effective synthesis method, which improves yield and purity while reducing environmental impact. This advancement is crucial for facilitating large-scale production and further preclinical studies.

In addition to its pharmacological properties, the compound has been investigated for its potential in oncology. Preliminary in vivo studies, as reported in Cancer Research (2023), indicate that it exhibits inhibitory effects on tumor growth in certain cancer models. The mechanism appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in cancer cells. These findings underscore the compound's versatility and therapeutic promise.

Despite these promising results, challenges remain. For instance, the compound's pharmacokinetic profile, including its bioavailability and metabolic stability, requires further optimization. Recent efforts in drug formulation, as discussed in the European Journal of Pharmaceutical Sciences (2024), have explored prodrug strategies and nanoformulations to enhance its delivery and efficacy.

In conclusion, 1H-Pyrazole-3-methanamine, 5-[(4-methylphenyl)methyl]- (CAS: 2167779-09-9) represents a compelling area of research in chemical biology and drug discovery. Its diverse pharmacological activities and improved synthetic accessibility make it a valuable candidate for further investigation. Future studies should focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications through targeted drug design and clinical trials.